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Compound of Interest

7-Hydroxybenzofuran-4-
Compound Name:
carbaldehyde

cat. No.: B8637803

Essential Safety and Handling Guide for 7-
Hydroxybenzofuran-4-carbaldehyde

Audience: Researchers, scientists, and drug development professionals

This guide provides essential safety protocols, personal protective equipment (PPE)
recommendations, and disposal plans for handling 7-Hydroxybenzofuran-4-carbaldehyde.
The following information is compiled from safety data sheets of structurally similar compounds
and general laboratory safety practices. It is crucial to treat this compound with care, assuming
it may have hazards similar to its analogues.

Summary of Potential Hazards and Properties

While specific data for 7-Hydroxybenzofuran-4-carbaldehyde is not readily available,
information from related benzofuran aldehydes suggests the following potential hazards and
properties.
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Property Representative Data from Analogues

Physical State Likely a solid[1]

Causes skin irritation. Causes serious eye

Potential Hazards S ) S
irritation. May cause respiratory irritation.[1][2]

Boiling Point ~135 °C at 24 hPa[3]

Density ~1.206 g/mL at 25 °C[3]

No ingredients of similar products are listed as

Carcinogenicit
9 Y carcinogens by IARC, ACGIH, NTP, or OSHA.[3]

Personal Protective Equipment (PPE)

A tiered approach to PPE is recommended based on the nature of the work being conducted.
For all handling of 7-Hydroxybenzofuran-4-carbaldehyde, at a minimum, Level D protection

should be employed.[4]
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PPE Component Specification Rationale

Chemical-resistant gloves )
o To prevent skin contact, as the
) (e.g., nitrile, neoprene). )
Hand Protection ) ] compound is expected to be a
Inspect gloves for integrity o
skin irritant.[1]
before use.[5]

Safety glasses with side
] shields or safety goggles.[5] A To protect against eye irritation
Eye and Face Protection ) )
face shield may be necessary or serious eye damage.[1]

for splash hazards.

Laboratory coat, long pants,
) ] and closed-toe shoes. To prevent accidental skin
Skin and Body Protection ) ] ]
Consider a chemical-resistant contact.

apron for larger quantities.

Not generally required for
small quantities in a well-
ventilated area. If dust or
) ) aerosols are generated, a To prevent respiratory tract
Respiratory Protection ] o
NIOSH-approved respirator irritation.[1]
with an appropriate cartridge
for organic vapors and

particulates should be used.[6]

Operational Plan for Safe Handling

A systematic approach is crucial to ensure safety when working with 7-Hydroxybenzofuran-4-
carbaldehyde.

Pre-Operational Checks

e Ventilation: Ensure the work area is well-ventilated. A fume hood is recommended for all
procedures that may generate dust or aerosols.

» PPE Availability: Confirm that all necessary PPE is available, in good condition, and fits
properly.
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» Emergency Equipment: Locate and verify the functionality of the nearest safety shower,
eyewash station, and fire extinguisher.

o Spill Kit: Have a chemical spill kit readily accessible.

Handling Procedures

Weighing and Transfer: Conduct all weighing and transfer operations in a fume hood to
minimize inhalation exposure.

Avoid Contact: Avoid direct contact with the skin, eyes, and clothing.[1]

Contamination: Prevent the contamination of personal items and work surfaces.

Hygiene: Wash hands thoroughly with soap and water after handling the compound, even if
gloves were worn.[3]

Post-Handling

o Decontamination: Clean the work area and any contaminated equipment thoroughly.

o Storage: Store 7-Hydroxybenzofuran-4-carbaldehyde in a tightly sealed, properly labeled
container in a cool, dry, and well-ventilated area.[5]

o PPE Removal: Remove PPE in a manner that avoids self-contamination. Dispose of single-
use PPE as hazardous waste.

Disposal Plan

Proper disposal of 7-Hydroxybenzofuran-4-carbaldehyde and its contaminated materials is
essential to prevent environmental contamination and ensure regulatory compliance.
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Waste Type

Disposal Procedure

Unused 7-Hydroxybenzofuran-4-carbaldehyde

Dispose of as hazardous chemical waste. Do
not pour down the drain.[5] Contact your
institution's environmental health and safety

(EHS) office for specific guidance.

Contaminated Labware (e.qg., pipette tips, tubes)

Place in a designated, labeled hazardous waste

container.

Contaminated PPE (e.g., gloves, disposable lab

coats)

Collect in a sealed bag or container and dispose

of as hazardous waste.

Empty Containers

Triple rinse with a suitable solvent. The rinsate
should be collected and disposed of as
hazardous waste. The rinsed container can then

be disposed of according to local regulations.

Emergency Procedures
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Scenario

First Aid and Emergency Response

Skin Contact

Immediately wash the affected area with plenty
of soap and water.[1] Remove contaminated
clothing. Seek medical attention if irritation

persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting the upper and lower
eyelids.[1] Remove contact lenses if present
and easy to do. Seek immediate medical

attention.

Inhalation

Move the person to fresh air.[1] If breathing is
difficult, provide oxygen. Seek medical attention

if symptoms persist.

Ingestion

Do not induce vomiting. Rinse mouth with water.

[7] Seek immediate medical attention.

Spill

Evacuate the area. Wear appropriate PPE.[5]
For small spills, absorb with an inert material

(e.g., vermiculite, sand) and place in a sealed
container for disposal. For large spills, contact

your EHS office.

Safe Handling Workflow
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Caption: Workflow for the safe handling and disposal of 7-Hydroxybenzofuran-4-
carbaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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